3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H30N4O4S2
• Molecular Weight: 538.7 g/mol
• IUPAC Name: (5Z)-3-[(4-methoxyphenyl)methyl]-5-[[7-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H30N4O4S2/c1-17(2)35-13-5-12-28-24-21(25(32)30-15-18(3)6-11-23(30)29-24)14-22-26(33)31(27(36)37-22)16-19-7-9-20(34-4)10-8-19/h6-11,14-15,17,28H,5,12-13,16H2,1-4H3/b22-14-
• InChI Key: SNVQVNDCOQRBBO-HMAPJEAMSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC)NCCCOC(C)C)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC)NCCCOC(C)C)C=C1

Description

This compound features a 4H-pyrido[1,2-a]pyrimidin-4-one core substituted with a 7-methyl group, a 3-(propan-2-yloxy)propyl amino group, and a (Z)-configured thiazolidinone moiety bearing a 4-methoxybenzyl substituent (Figure 1).

Preparation Methods

The synthesis of 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one involves multiple steps. The synthetic route typically starts with the preparation of the thiazolidinone ring, followed by the introduction of the pyrido[1,2-a]pyrimidin-4-one moiety. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve scaling up these reactions using continuous flow techniques to enhance efficiency and reduce costs .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of sulfoxides or sulfones, while reduction could yield thiols or amines .

Scientific Research Applications

Antibacterial Properties

Research has indicated that derivatives of the thiazolidinone moiety exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's structure influences its efficacy; modifications at specific positions can enhance or diminish activity. For instance, studies have shown that certain substitutions on the thiazolidinone ring can lead to improved antibacterial properties compared to the parent compounds .

Antifungal Activity

In addition to antibacterial effects, compounds similar to this one have demonstrated antifungal activity. The presence of specific substituents has been linked to increased effectiveness against various fungal strains. The structure–activity relationship (SAR) studies suggest that the thiazolidinone and pyrido-pyrimidine components play critical roles in mediating these effects .

Drug Development

The unique structural features of 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one make it a promising candidate for further development as a therapeutic agent. Researchers are exploring its potential as a scaffold for creating new antibiotics and antifungal drugs.

Case Studies

• Antibacterial Activity Assessment : A study conducted on various derivatives revealed that modifications at the 5-position of the thiazolidinone ring significantly enhanced antibacterial activity against Staphylococcus aureus and Escherichia coli. The most effective compound exhibited a minimum inhibitory concentration (MIC) lower than that of standard antibiotics .
• Antifungal Efficacy : Another research project evaluated the antifungal properties of this compound against Candida albicans and Aspergillus niger. Results indicated that specific modifications led to compounds with MIC values comparable to established antifungal agents, suggesting potential for clinical application .

Mechanism of Action

The mechanism of action of 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in critical biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name / ID	Core Structure	Substituents	Molecular Weight	Notable Features
Target Compound	4H-pyrido[1,2-a]pyrimidin-4-one	7-methyl; 2-[3-(propan-2-yloxy)propyl]amino; 3-[(Z)-thiazolidinone-4-methoxybenzyl]	~525 (estimated)	Unique combination of lipophilic 4-methoxybenzyl and polar propan-2-yloxypropyl
BH30059	4H-pyrido[1,2-a]pyrimidin-4-one	7-methyl; 2-(2,6-dimethylmorpholin-4-yl); 3-[(Z)-thiazolidinone-4-methoxybenzyl]	536.67	Morpholine substituent enhances water solubility; dimethyl groups reduce steric hindrance
STK876685	4H-pyrido[1,2-a]pyrimidin-4-one	2-morpholin-4-yl; 3-[(Z)-thiazolidinone-4-methoxybenzyl]	494.6	Lacks 7-methyl and propan-2-yloxypropyl; simpler structure with higher polarity
10a and 10b	Pyrazolo[3,4-d]pyrimidin-4-one	6-methyl; 5-(thiazolidinone-phenyl/4-chlorophenyl)	~400–450	Anti-inflammatory activity reported; smaller core but shared thiazolidinone motif
EP Patent Compounds	4H-pyrido[1,2-a]pyrimidin-4-one	Varied: piperazinyl, methoxy, dimethylamino	450–550	Piperazine derivatives likely target kinase receptors; methoxy groups improve bioavailability

Key Observations:

Thiazolidinone Moieties: The target compound shares the 4-oxo-2-thioxo thiazolidinone group with BH30059 and STK876685 , a feature linked to antimicrobial and anti-inflammatory activity in analogs . The (Z)-configuration at the exocyclic double bond is critical for maintaining planar geometry, facilitating target binding .

Amino Side Chains: The 3-(propan-2-yloxy)propyl amino group distinguishes the target compound from BH30059 (morpholinyl) and STK876685 (morpholine).

7-Methyl Substitution: Present only in the target compound and BH30059, the 7-methyl group may reduce metabolic degradation by sterically shielding the pyridopyrimidinone core from cytochrome P450 enzymes .

Biological Activity

The compound 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a novel organic molecule with significant potential in medicinal chemistry. Its complex structure combines a thiazolidinone ring and a pyrido[1,2-a]pyrimidinone core, suggesting diverse biological activity. This article delves into its biological activity, synthesis, and potential therapeutic applications.

Structural Characteristics

The molecular formula for this compound is $C_{24}H_{24}N_{4}O_{4}S_{2}$, with a molecular weight of approximately 494.6 g/mol. The structural features include:

• Thiazolidinone ring : Known for various biological activities including antimicrobial and anticancer properties.
• Pyrido[1,2-a]pyrimidinone core : Associated with kinase inhibition and other therapeutic effects.

Biological Activity

Preliminary studies indicate that the compound exhibits a range of biological activities, which can be summarized as follows:

• Antimicrobial Activity :
  • The thiazolidinone derivatives have shown promising antibacterial effects against both Gram-positive and Gram-negative bacteria. For instance, compounds related to thiazolidinones demonstrated MIC values significantly lower than standard antibiotics like ampicillin and streptomycin .
  • A specific study highlighted the antibacterial activity against Staphylococcus aureus and E. coli, with some derivatives exhibiting MIC values as low as 0.004–0.03 mg/mL .
• Anticancer Potential :
  • Thiazolidinone derivatives have been explored for their ability to inhibit cancer cell proliferation. Research indicates that compounds similar to this one may act on various cancer cell lines, potentially through apoptosis induction or cell cycle arrest .
• Enzyme Inhibition :
  • The compound may interact with specific enzymes, acting as an inhibitor by binding to their active sites. This mechanism is crucial for its potential application in treating diseases where enzyme modulation is beneficial .

Synthesis Methods

The synthesis of this compound involves several key steps:

• Formation of the thiazolidinone ring through condensation reactions.
• Introduction of the pyrido[1,2-a]pyrimidine moiety via cyclization methods.
• Functionalization to incorporate various substituents that enhance biological activity.

Comparison with Similar Compounds

The unique combination of functional groups in this compound allows for comparison with other known bioactive compounds:

Compound Name	Structure Features	Notable Activities
Thiazolidinones	Contain thiazolidinone ring; known for antimicrobial properties	Antimicrobial, anticancer
Pyrido[1,2-a]pyrimidinones	Characterized by pyrido[1,2-a]pyrimidine core; studied for kinase inhibition	Potential kinase inhibitors

This comparison underscores the potential uniqueness of the compound's biological activities due to its structural diversity.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds structurally related to 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one :

• Study on Antimicrobial Efficacy : Research demonstrated that derivatives exhibited significant antibacterial activity against Staphylococcus aureus and E. coli, with the most active compound showing MIC values lower than 0.01 mg/mL .
• Anticancer Activity Assessment : Various derivatives were tested against cancer cell lines, revealing IC50 values indicating potent anticancer effects comparable to established chemotherapeutic agents .